Cas no 149903-77-5 (2-Chloro-5-fluoro-4-nitro-benzoic acid-)

• Product Name: 2-Chloro-5-fluoro-4-nitro-benzoic acid-
• CAS No: 149903-77-5
• MF: C₇H₃ClFNO₄
• MW: 219.554424524307
• MDL: MFCD28348694
• CID: 3788063
• PubChem ID: 11074896
• Update Time: 2025-04-22

2-Chloro-5-fluoro-4-nitro-benzoic acid- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-5-fluoro-4-nitro-
• 2-Chloro-5-Fluoro-4-Nitrobenzoic Acid
• LXUZKEKXMXCKHZ-UHFFFAOYSA-N
• EN300-5512763
• AKOS027347215
• BS-21518
• G10443
• 2-CHLORO-5-FLUORO-4-NITROBENZOICACID
• SCHEMBL7744994
• 149903-77-5
• ZFA90377
• SY345232
• 2-chloro-5-fluoro-4-nitro-benzoic Acid
• 973-262-5
• MFCD28348694
• 2-Chloro-5-fluoro-4-nitro-benzoic acid-

• MDL： MFCD28348694
• Inchi： 1S/C7H3ClFNO4/c8-4-2-6(10(13)14)5(9)1-3(4)7(11)12/h1-2H,(H,11,12)
• InChI Key： LXUZKEKXMXCKHZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(=O)O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 218.9734634Da
• Monoisotopic Mass: 218.9734634Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 373.4±42.0 °C at 760 mmHg
• Flash Point: 179.7±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Chloro-5-fluoro-4-nitro-benzoic acid- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives